Cas no 151830-92-1 (trans-2-(4-Methylbenzoyl)cyclohexane-1-carboxylic acid)
151830-92-1 structure
Product Name:trans-2-(4-Methylbenzoyl)cyclohexane-1-carboxylic acid
CAS No:151830-92-1
MF:C15H18O3
MW:246.301624774933
MDL:MFCD00800522
CID:214360
PubChem ID:1268176
Update Time:2025-04-19
trans-2-(4-Methylbenzoyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylicacid, 2-(4-methylbenzoyl)-, (1R,2R)-rel-
- trans-2-(4-Methylbenzoyl)cyclohexane-1-carboxylic acid
- (1R,2R)-2-(4-methylbenzoyl)cyclohexanecarboxylic acid
- (1R,2R)-2-[(4-methylphenyl)carbonyl]cyclohexanecarboxylate
- trans-2-(4-Methylbenzoyl)-1-cyclohexanecarboxylic acid
- TRANS-2-(4-METHYLBENZOYL)-1-CYCLOHEXANECARBOXYLIC ACID, 99
- (1R,2R)-2-(4-methylbenzoyl)cyclohexane-1-carboxylic acid
- MFCD00800522
- AKOS016017630
- trans-2-(4-methylbenzoyl)cyclohexane-1-carboxylicacid
- 151830-92-1
- TRANS-2-(4-METHYL-BENZOYL)-CYCLOHEXANECARBOXYLIC ACID
- trans-2-(4-methylbenzoyl)-cyclohexanecarboxylic
- SCHEMBL25804287
-
- MDL: MFCD00800522
- Inchi: 1S/C15H18O3/c1-10-6-8-11(9-7-10)14(16)12-4-2-3-5-13(12)15(17)18/h6-9,12-13H,2-5H2,1H3,(H,17,18)/t12-,13-/m1/s1
- InChI Key: JHAROMYZTGWTSG-CHWSQXEVSA-N
- SMILES: O=C(C1C=CC(C)=CC=1)[C@@H]1CCCC[C@H]1C(=O)O
Computed Properties
- Exact Mass: 246.126
- Monoisotopic Mass: 246.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -1
- XLogP3: 3.7
- Topological Polar Surface Area: 57.2
Experimental Properties
- Color/Form: Not available
- Density: 1.1026 (rough estimate)
- Melting Point: 168 °C
- Boiling Point: 349.3°C (rough estimate)
- Flash Point: 225.1±23.3 °C
- Refractive Index: 1.5570 (estimate)
- PSA: 54.37000
- LogP: 3.06870
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
- Solubility: Not available
trans-2-(4-Methylbenzoyl)cyclohexane-1-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
trans-2-(4-Methylbenzoyl)cyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T086950-500mg |
trans-2-(4-Methylbenzoyl)cyclohexane-1-carboxylic acid |
151830-92-1 | 500mg |
$ 770.00 | 2022-06-03 | ||
| TRC | T086950-1000mg |
trans-2-(4-Methylbenzoyl)cyclohexane-1-carboxylic acid |
151830-92-1 | 1g |
$ 1275.00 | 2022-06-03 | ||
| TRC | T086950-2500mg |
trans-2-(4-Methylbenzoyl)cyclohexane-1-carboxylic acid |
151830-92-1 | 2500mg |
$ 2545.00 | 2022-06-03 | ||
| abcr | AB167133-1 g |
trans-2-(4-Methylbenzoyl)cyclohexane-1-carboxylic acid, 95%; . |
151830-92-1 | 95% | 1 g |
€1,021.80 | 2023-07-20 | |
| Fluorochem | 022619-1g |
trans-2-(4-Methylbenzoyl)cyclohexane-1-carboxylic acid |
151830-92-1 | 95% | 1g |
£597.00 | 2022-03-01 | |
| Fluorochem | 022619-5g |
trans-2-(4-Methylbenzoyl)cyclohexane-1-carboxylic acid |
151830-92-1 | 95% | 5g |
£1837.00 | 2022-03-01 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-296565-500mg |
trans-2-(4-Methyl-benzoyl)-cyclohexanecarboxylic acid, |
151830-92-1 | 500mg |
¥526.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-296565A-1g |
trans-2-(4-Methyl-benzoyl)-cyclohexanecarboxylic acid, |
151830-92-1 | 1g |
¥2489.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-296565-500 mg |
trans-2-(4-Methyl-benzoyl)-cyclohexanecarboxylic acid, |
151830-92-1 | 500MG |
¥526.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-296565A-1 g |
trans-2-(4-Methyl-benzoyl)-cyclohexanecarboxylic acid, |
151830-92-1 | 1g |
¥2,489.00 | 2023-07-11 |
trans-2-(4-Methylbenzoyl)cyclohexane-1-carboxylic acid Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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